Cas no 532969-90-7 (ethyl 2-2-({1-2-(phenylformamido)ethyl-1H-indol-3-yl}sulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

ethyl 2-2-({1-2-(phenylformamido)ethyl-1H-indol-3-yl}sulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate structure

532969-90-7 structure

Product name:ethyl 2-2-({1-2-(phenylformamido)ethyl-1H-indol-3-yl}sulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate

CAS No:532969-90-7

MF:C₃₀H₃₁N₃O₄S₂

MW:561.714844942093

CID:6310867

PubChem ID:4427992

ethyl 2-2-({1-2-(phenylformamido)ethyl-1H-indol-3-yl}sulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-2-({1-2-(phenylformamido)ethyl-1H-indol-3-yl}sulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
- F0554-0047
- Oprea1_867482
- AKOS024582822
- ethyl 2-(2-((1-(2-benzamidoethyl)-1H-indol-3-yl)thio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
- ethyl 2-[2-({1-[2-(phenylformamido)ethyl]-1H-indol-3-yl}sulfanyl)propanamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
- ethyl 2-[2-[1-(2-benzamidoethyl)indol-3-yl]sulfanylpropanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
- 532969-90-7
- Inchi： 1S/C30H31N3O4S2/c1-3-37-30(36)26-22-13-9-15-24(22)39-29(26)32-27(34)19(2)38-25-18-33(23-14-8-7-12-21(23)25)17-16-31-28(35)20-10-5-4-6-11-20/h4-8,10-12,14,18-19H,3,9,13,15-17H2,1-2H3,(H,31,35)(H,32,34)
- InChI Key： VBNLBNCRBWDQGP-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OCC)C2=C1CCC2)NC(C(C)SC1=CN(CCNC(C2C=CC=CC=2)=O)C2C=CC=CC=21)=O

Computed Properties

Exact Mass: 561.17559883g/mol
Monoisotopic Mass: 561.17559883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 39
Rotatable Bond Count: 11
Complexity: 869
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.2
Topological Polar Surface Area: 143Å²

ethyl 2-2-({1-2-(phenylformamido)ethyl-1H-indol-3-yl}sulfanyl)propanamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0554-0047-20μmol	ethyl 2-[2-({1-[2-(phenylformamido)ethyl]-1H-indol-3-yl}sulfanyl)propanamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	532969-90-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0554-0047-30mg	ethyl 2-[2-({1-[2-(phenylformamido)ethyl]-1H-indol-3-yl}sulfanyl)propanamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	532969-90-7	90%+	30mg	$119.0	2023-05-17
Life Chemicals	F0554-0047-75mg	ethyl 2-[2-({1-[2-(phenylformamido)ethyl]-1H-indol-3-yl}sulfanyl)propanamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	532969-90-7	90%+	75mg	$208.0	2023-05-17
Life Chemicals	F0554-0047-5mg	ethyl 2-[2-({1-[2-(phenylformamido)ethyl]-1H-indol-3-yl}sulfanyl)propanamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	532969-90-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0554-0047-15mg	ethyl 2-[2-({1-[2-(phenylformamido)ethyl]-1H-indol-3-yl}sulfanyl)propanamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	532969-90-7	90%+	15mg	$89.0	2023-05-17
Life Chemicals	F0554-0047-2mg	ethyl 2-[2-({1-[2-(phenylformamido)ethyl]-1H-indol-3-yl}sulfanyl)propanamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	532969-90-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0554-0047-3mg	ethyl 2-[2-({1-[2-(phenylformamido)ethyl]-1H-indol-3-yl}sulfanyl)propanamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	532969-90-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0554-0047-25mg	ethyl 2-[2-({1-[2-(phenylformamido)ethyl]-1H-indol-3-yl}sulfanyl)propanamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	532969-90-7	90%+	25mg	$109.0	2023-05-17
Life Chemicals	F0554-0047-10μmol	ethyl 2-[2-({1-[2-(phenylformamido)ethyl]-1H-indol-3-yl}sulfanyl)propanamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	532969-90-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0554-0047-20mg	ethyl 2-[2-({1-[2-(phenylformamido)ethyl]-1H-indol-3-yl}sulfanyl)propanamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate	532969-90-7	90%+	20mg	$99.0	2023-05-17